Cas no 238414-07-8 (5-Thia-1,2a-diazacyclopenta[cd]pentalene(9CI))

• Product Name: 5-Thia-1,2a-diazacyclopenta[cd]pentalene(9CI)
• CAS No: 238414-07-8
• MF: C₇H₄N₂S
• MW: 148.185059547424
• CID: 245518
• PubChem ID: 45088190
• Update Time: 2025-04-19

5-Thia-1,2a-diazacyclopenta[cd]pentalene(9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1,2a-diazacyclopenta[cd]pentalene(9CI)
• 5-thia-1,2a-diazacyclopenta[cd]pentalene
• 238414-07-8

• Inchi： 1S/C7H4N2S/c1-2-9-4-8-5-3-10-6(1)7(5)9/h1-4H
• InChI Key： CNMCBPVKXXAGCL-UHFFFAOYSA-N
• SMILES： S1C=C2C3=C1C=CN3C=N2

Computed Properties

• Exact Mass: 156.07226
• Monoisotopic Mass: 148.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 15.27